molecular formula C13H16FNO2 B1334483 1-(2-Fluorobenzyl)piperidine-4-carboxylic acid CAS No. 901313-43-7

1-(2-Fluorobenzyl)piperidine-4-carboxylic acid

Cat. No. B1334483
M. Wt: 237.27 g/mol
InChI Key: AXIKZGILESDOKQ-UHFFFAOYSA-N
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Description

The compound "1-(2-Fluorobenzyl)piperidine-4-carboxylic acid" is a chemical entity that can be inferred to have a benzyl group attached to a piperidine ring at one end and a carboxylic acid group at the other. The presence of a fluorine atom on the benzyl group suggests that it may have interesting electronic properties and could potentially be used in various chemical applications.

Synthesis Analysis

The synthesis of related fluorobenzyl compounds has been demonstrated in several studies. For instance, tri(o-fluorobenzyl)tin esters of heteroaromatic carboxylic acids were synthesized by reacting tri(o-fluorobenzyl)tin chloride with sodium salts of heteroaromatic carboxylic acids . Another study involved the synthesis of a neuroleptic agent with a fluorobenzyl

Scientific Research Applications

Biological Activities and Applications

The compound has been explored for its biological and pharmacological properties, though with a focus on structural analogs or related compounds rather than the compound itself. Notably, ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates, sharing structural similarities with 1-(2-Fluorobenzyl)piperidine-4-carboxylic acid, were synthesized and evaluated for their activity against Mycobacterium tuberculosis, demonstrating the potential use of such compounds in antimicrobial therapy (Jeankumar et al., 2013).

Analytical and Diagnostic Applications

In the realm of imaging and diagnostics, compounds structurally similar to 1-(2-Fluorobenzyl)piperidine-4-carboxylic acid have been utilized. For example, radiotracers containing a 4-(4-[18F]-fluorobenzyl)piperidin-1-yl moiety were developed for PET imaging, indicating the compound's potential or the potential of its derivatives in diagnostic imaging and as a tracer in biological systems (Labas et al., 2011).

Safety And Hazards

This compound may cause skin irritation, serious eye irritation, and respiratory irritation . It’s recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only in well-ventilated areas .

properties

IUPAC Name

1-[(2-fluorophenyl)methyl]piperidine-4-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H16FNO2/c14-12-4-2-1-3-11(12)9-15-7-5-10(6-8-15)13(16)17/h1-4,10H,5-9H2,(H,16,17)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AXIKZGILESDOKQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1C(=O)O)CC2=CC=CC=C2F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H16FNO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40398130
Record name 1-(2-fluorobenzyl)piperidine-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40398130
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

237.27 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(2-Fluorobenzyl)piperidine-4-carboxylic acid

CAS RN

901313-43-7
Record name 1-(2-fluorobenzyl)piperidine-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40398130
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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